Cas no 1291852-93-1 (N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291852-93-1
• MF: C₂₁H₂₇ClN₆O
• MW: 414.931682825089
• CID: 5322823
• Update Time: 2025-07-08

N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• [5-(4-chloroanilino)triazolidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone

• Inchi： 1S/C21H27ClN6O/c1-14-4-3-5-18(15(14)2)27-10-12-28(13-11-27)21(29)19-20(25-26-24-19)23-17-8-6-16(22)7-9-17/h3-9,19-20,23-26H,10-13H2,1-2H3
• InChI Key： VFPPUOKHLSYUFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(N2CCN(C3C=CC=C(C)C=3C)CC2)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 549
• XLogP3: 4
• Topological Polar Surface Area: 71.7

Additional information on N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291852-93-1): An Overview

N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291852-93-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a triazole ring, a piperazine moiety, and a chlorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known pharmacophore that is widely used in drug design due to its ability to enhance the stability and bioavailability of compounds. The presence of this ring in N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine suggests that it may exhibit enhanced stability and improved pharmacokinetic properties. Additionally, the piperazine moiety is known for its ability to modulate various biological processes, including neurotransmitter release and receptor binding. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery.

Recent studies have explored the potential therapeutic applications of N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine. One notable area of research is its activity as an antagonist of the serotonin 5-HT₇ receptor. Serotonin 5-HT₇ receptors are involved in various physiological processes, including circadian rhythm regulation and mood disorders. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the 5-HT₇ receptor with high selectivity and potency. This finding suggests that N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine could be a valuable lead compound for the development of novel treatments for conditions such as insomnia and depression.

Beyond its potential as a 5-HT₇ receptor antagonist, N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease (IBD). A study published in the European Journal of Pharmacology reported that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the potential of this compound as a therapeutic agent for inflammatory conditions.

The pharmacokinetic properties of N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, the compound has good oral bioavailability and low toxicity in preclinical studies. These characteristics are crucial for its development as a potential drug candidate.

In addition to its therapeutic potential, N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine has been synthesized using various methods to optimize its production process. One approach involves the use of click chemistry reactions to form the triazole ring efficiently. This method not only simplifies the synthesis but also improves the yield and purity of the final product. The ease of synthesis and scalability make this compound an attractive target for industrial production.

The safety profile of N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine has been evaluated in several preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, N-(4-chlorophenyl)-4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-1H-1,2,3-triazol-5-amnine (CAS No. 1291852-93-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its stability and bioavailability, making it an attractive candidate for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.